N-(3,5-dimethoxyphenyl)-1-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
Description
N-(3,5-dimethoxyphenyl)-1-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C20H22N4O4 and its molecular weight is 382.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Triazole derivatives are synthesized through various chemical reactions, focusing on their structural modifications to explore different biological activities. For instance, the synthesis of novel 1,2,4-triazole derivatives has been documented, highlighting their potential in antimicrobial activities. These compounds are obtained from reactions involving ester ethoxycarbonylhydrazones with primary amines, showcasing a methodological approach to crafting triazole compounds with specific attributes (Bektaş et al., 2007).
Biological Activities
Triazole derivatives have been investigated for their antimicrobial and anti-inflammatory properties. The creation of novel benzodifuranyl and triazine derivatives from precursor compounds has been explored, demonstrating significant anti-inflammatory and analgesic activities. These compounds have shown potential as cyclooxygenase inhibitors, offering insights into their utility in medical research for developing new therapeutic agents (Abu‐Hashem et al., 2020).
Antimicrobial and Antioxidant Applications
The antimicrobial and antioxidant activities of triazolopyrimidines have been explored, revealing the synthesis of a series of compounds with these properties. This research underscores the potential of triazole derivatives in addressing microbial resistance and oxidative stress-related conditions (Gilava et al., 2020).
Pharmacological Research
Investigations into disease-modifying antirheumatic drugs have included triazole derivatives, studying their metabolites to understand pharmacological properties and therapeutic potentials. Such research is indicative of the applications of triazole compounds in developing treatments for chronic diseases, such as rheumatoid arthritis (Baba et al., 1998).
properties
IUPAC Name |
N-(3,5-dimethoxyphenyl)-1-(2-ethoxyphenyl)-5-methyltriazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O4/c1-5-28-18-9-7-6-8-17(18)24-13(2)19(22-23-24)20(25)21-14-10-15(26-3)12-16(11-14)27-4/h6-12H,5H2,1-4H3,(H,21,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMAIEBSPUJJBEH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N2C(=C(N=N2)C(=O)NC3=CC(=CC(=C3)OC)OC)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,5-dimethoxyphenyl)-1-(2-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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